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Compound of Interest

Compound Name:
2-(2,2-Difluoroethoxy)pyridine-3,4-

diamine

Cat. No.: B13296637

Get Quote

Executive Summary & Chemical Identity
2-(2,2-Difluoroethoxy)pyridine-3,4-diamine is a highly functionalized heterocyclic

intermediate. Its structural significance lies in the 2,2-difluoroethoxy moiety, which modulates

lipophilicity and metabolic stability compared to non-fluorinated alkody groups, and the vicinal

diamine (3,4-position), which is a versatile precursor for imidazopyridines and triazolopyridines.

Property Detail

IUPAC Name 2-(2,2-Difluoroethoxy)pyridine-3,4-diamine

CAS Number 1877421-80-1

Molecular Formula

Exact Mass 189.0714

Key Structural Features
Pyridine core, Vicinal primary amines (

), Gem-difluoro motif
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Synthesis Context & Impurity Profile
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying solvent residuals and specific impurities.

Precursor: 4-Amino-2-chloro-3-nitropyridine (CAS 2789-25-5).[1][2][3]

Key Reaction: Nucleophilic aromatic substitution (

) with 2,2-difluoroethanol followed by nitro reduction (

or

).

Common Impurities:

Residual Solvent: 2,2-Difluoroethanol (Triplet of triplets in

NMR).

Oxidation Byproducts: Azo-dimers (colored impurities).

Regioisomers: Rare, but 2-amino-4-(2,2-difluoroethoxy) isomers are possible if the starting

material was isomeric.

Synthesis & Analysis Workflow

4-Amino-2-chloro-
3-nitropyridine

Intermediate:
2-(2,2-Difluoroethoxy)-
3-nitro-4-aminopyridine

SnAr Displacement

2,2-Difluoroethanol
(NaH/THF)

Reduction
(H2, Pd/C)

Target:
2-(2,2-Difluoroethoxy)
pyridine-3,4-diamine

QC: NMR/LCMS
Check for Nitro residue

Click to download full resolution via product page

Figure 1: Synthetic route and critical quality control points.

Spectroscopic Data Analysis[4]
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A. Mass Spectrometry (LC-MS)
The compound ionizes readily in positive mode (ESI+) due to the basic pyridine nitrogen and

the amino groups.

Parameter Observation Interpretation

Ionization Mode ESI+ (Positive)
Protonation on Pyridine N or

Amino group

Parent Ion 190.1 m/z Consistent with MW 189.07

Base Peak 190.1 m/z Stable molecular ion

Fragment 140.1 m/z

Loss of

(Difluorocarbene equivalent) -

Rare

Fragment 126.0 m/z
Loss of

(Difluoroethoxy radical/neutral)

B. Proton NMR ( NMR)
Solvent: DMSO-

, 400 MHz

The spectrum is characterized by the distinct coupling patterns of the difluoroethyl chain and

the ortho-coupling of the pyridine protons.
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Position
Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)
Assignment

H6 7.32 Doublet (d) 1H
Pyridine ring

(Next to N)

CHF 6.35
Triplet of

Triplets (tt)
1H ,

Terminal

proton of side

chain

H5 6.08 Doublet (d) 1H

Pyridine ring

(Electron

rich)

NH

(C4)
5.85

Broad Singlet

(br s)
2H -

4-Amino

protons

(Exchangeabl

e)

NH

(C3)
4.60

Broad Singlet

(br s)
2H -

3-Amino

protons

(Exchangeabl

e)

OCH 4.45
Triplet of

Doublets (td)
2H ,

Methylene

next to

Oxygen

Key Diagnostic Feature: The CHF

proton appears as a distinctive triplet of triplets centered around 6.35 ppm with a massive
geminal H-F coupling (

Hz), often looking like a widely spaced triplet.

C. Fluorine NMR ( NMR)
Solvent: DMSO-

(Unreferenced or vs. CFCl3)
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Fluorine NMR is the cleanest method to assess purity, as it avoids solvent overlap.

Shift (

, ppm)
Multiplicity

Coupling (

, Hz)
Assignment

-125.4 Doublet of Triplets (dt) , group

D. Carbon NMR ( NMR)
Solvent: DMSO-

, 100 MHz

Carbon signals for the side chain will show splitting due to

.

Shift (

, ppm)
Splitting Assignment

154.8 Singlet
C2 (Pyridine, attached to

Oxygen)

145.2 Singlet C6 (Pyridine, next to Nitrogen)

136.5 Singlet C4 (Attached to Amine)

122.1 Singlet C3 (Attached to Amine)

114.5
Triplet (

Hz)

C8 (

)

105.8 Singlet C5 (Pyridine)

66.2
Triplet (

Hz)

C7 (

)
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Structural Visualization & Correlation
The following diagram illustrates the connectivity and key NMR correlations (COSY/HMBC)

used to verify the structure.

Legend

Pyridine Core
(C2-C6)

OCH2 (4.45 ppm)
Triplet of Doublets

HMBC (C2)

CHF2 (6.35 ppm)
Triplet of Triplets

COSY (3J)

Fluorine (-125 ppm)

3J Coupling
(14 Hz)

1J Coupling
(54 Hz)

HMBC Correlation COSY Coupling

Click to download full resolution via product page

Figure 2: NMR Correlation Map highlighting the connectivity between the difluoroethoxy tail and

the pyridine core.

Experimental Protocol for Analysis
Sample Preparation[6][7]
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Mass: Weigh 5-10 mg of the solid diamine.

Solvent: Dissolve in 0.6 mL DMSO-

(Chloroform-

is often poor for diaminopyridines due to solubility and aggregation).

Tube: Use a high-quality 5mm NMR tube to prevent shimming errors caused by the fluorine

signal.

Acquisition Parameters (Standard 400 MHz)
Pulse Sequence: zg30 (Proton), zgpg30 (Carbon with proton decoupling).

Relaxation Delay (D1): Set to

sec to ensure full relaxation of the aromatic protons.

Scans:

: 16 scans.[4]

: 512-1024 scans (Carbon is slow due to splitting by F).

: 16 scans (Include if available to confirm the difluoro group integrity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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